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These notes provide a comprehensive overview of the application of imazapyr, a non-selective,

systemic herbicide used for the control of a broad range of woody plants, grasses, and

broadleaf weeds.[1][2][3][4] Imazapyr is a member of the imidazolinone chemical family and is

valued for its effectiveness in forestry site preparation, invasive species management, and

rights-of-way maintenance.[4][5]

Mechanism of Action
Imazapyr's herbicidal activity stems from its ability to inhibit the plant-specific enzyme

acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[4][6] This

enzyme is critical for the biosynthesis of the branched-chain amino acids valine, leucine, and

isoleucine, which are essential for protein synthesis and cell growth.[2][7][8] By inhibiting

AHAS, imazapyr halts plant growth.[6][7] Because the AHAS enzyme pathway is not present in

animals, imazapyr exhibits low toxicity to mammals, birds, and fish.[6][9]

The herbicide is absorbed through foliage, stems, and roots and is translocated systemically

through both the xylem and phloem, accumulating in the meristematic regions (areas of new

growth).[2][5][7][9] Visible signs of damage, such as discoloration and growth distortion, appear

slowly, with complete plant death often taking several weeks to months, depending on

environmental conditions and the target species.[6][7][9]
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Caption: Mechanism of action of Imazapyr in plants.
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Quantitative Data Summary
The following tables summarize key quantitative data related to imazapyr's application rates for

different methods, its efficacy on various woody species, and its environmental persistence.

Table 1: Imazapyr Application Rates and Methods for Woody Vegetation
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Application
Method

Imazapyr
Formulation
&
Concentrati
on

Target
Species/Sit
uation

Application
Rate/Volum
e

Notes Source(s)

Foliar

Broadcast

Chopper®
(2 lbs
ae/gal)

Evergreen
Brush
(Tanoak,
Madrone)

24 - 32
oz/acre

Use with an
esterified
vegetable
oil
adjuvant.
Best
applied late
summer to
fall.[8]

[8]

Arsenal®

(various)

Sweetgum,

Maples

1 - 5%

solution

Requires a

non-ionic

surfactant.

Higher rates

needed for

oaks and

cherry.[10]

[10]

Arsenal AC®

or Chopper®

Deciduous

Brush

(Deerbrush,

Cherry)

8 - 10 oz/acre

(Arsenal

AC®) or 16 -

20 oz/acre

(Chopper®)

Late

summer/fall

application

before

senescence

is optimal.[8]

[8]

Low-Volume

Directed

Chopper® Evergreen

Brush

(Tanoak,

Chinquapin)

1 - 2%

solution

Mix with an

esterified

vegetable oil.

Applied to

foliage.

Typical

volumes are

[8]
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Application
Method

Imazapyr
Formulation
&
Concentrati
on

Target
Species/Sit
uation

Application
Rate/Volum
e

Notes Source(s)

3-10 gal/acre.

[8]

Arsenal AC®

Deciduous

Hardwoods

(e.g., Black

Oak)

1 - 2%

solution

Use with a

non-ionic or

silicone-

based

surfactant.[8]

[8]

Basal Bark
Arsenal AC®

in basal oil

Trees < 4

inches DBH

4 - 6

oz/gallon of

oil

Apply to the

lower 12-18

inches of the

stem. Highly

active in soil.

[11]

[11]

Cut Stump Arsenal AC®
Freshly cut

stumps

6 oz/gallon of

water

Apply to the

top and sides

of the stump

immediately

after cutting.

[10]

[10]

Chopper®
Freshly cut

stumps

8 - 16

oz/gallon of

water

If stump

surface is dry,

apply in basal

oil instead of

water.[10]

[10]

Tree Injection

(Hack &

Squirt)

Arsenal AC®

(undiluted)

Deciduous

Hardwoods

0.5 mL per

injection

One injection

per 3 inches

of stem

diameter at

[8]
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Application
Method

Imazapyr
Formulation
&
Concentrati
on

Target
Species/Sit
uation

Application
Rate/Volum
e

Notes Source(s)

breast height

(DBH).[8]

| | Arsenal AC® | Various Hardwoods | 6 oz/gallon of water | One hack per 3 inches DBH.[10] |

[10] |

Table 2: Efficacy of Imazapyr on Select Woody Species
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Target
Species

Common
Name

Application
Method

Efficacy/Co
ntrol Level

Notes Source(s)

Acer spp. Maples Foliar Excellent [10]

Liquidambar

styraciflua
Sweetgum Foliar Excellent [10]

Quercus spp. Oaks Foliar
Good to

Excellent

Requires

higher rates

compared to

sweetgum.

[10]

Prunus spp. Cherry Foliar
Good to

Excellent

Requires

higher rates

compared to

sweetgum.

[10]

Notholithocar

pus

densiflorus

Tanoak

Foliar,

Directed

Spray

Good control

Oil-soluble

formulations

(e.g.,

Chopper®)

are

recommende

d.[8]

[2][8]

Arbutus

menziesii

Pacific

Madrone

Foliar,

Directed

Spray

Good control [2][8]

Ceanothus

spp.

Deerbrush,

Whitethorn
Foliar

Readily

controlled

Low rates are

often

adequate.

[8]

Manzanita

spp.
Manzanita Foliar Poor control

Imazapyr is

not the

recommende

d herbicide

for

Manzanita.[8]

[8]
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| Ailanthus altissima | Tree-of-Heaven | Injection, Basal Bark | Effective | Imazapyr injection and

basal bark treatments provided high levels of control.[12] |[12] |

Table 3: Environmental Fate and Toxicity of Imazapyr

Parameter Value Conditions/Notes Source(s)

Soil Half-Life (t½) 1 to 5 months

Degradation is
primarily via
microbes.
Persistence varies
with soil type and
conditions.[6][13]

[4][6][13]

82 - 268 days
In a study of six

Colorado soils.[14]
[14]

Water Half-Life (t½) 2 to 5 days

Degradation is rapid

via photolysis

(breakdown by

sunlight).[6][13]

[6][13]

Mobility High potential to leach

Imazapyr is water-

soluble and does not

bind strongly to

sediments.[1][3][6]

[1][3][6]

Acute Oral LD₅₀ (Rat) > 5,000 mg/kg

Classified as

"practically non-toxic".

[9]

[9]

Toxicity to Fish (LC₅₀) > 100 mg/L

Practically non-toxic to

rainbow trout, bluegill

sunfish.[1]

[1]

Toxicity to Aquatic

Invertebrates (LC₅₀)
> 100 mg/L

Slightly toxic to

practically non-toxic to

Daphnia magna.[1]

[1]

| Bioaccumulation | Low | Does not bioconcentrate through the food chain.[1][6] |[1][6] |
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Experimental Protocols
The following are detailed methodologies for key experiments involving the application and

analysis of imazapyr for woody vegetation control.

Objective: To determine the efficacy of different concentrations of a foliar-applied imazapyr

formulation on a target woody species.

Materials:

Imazapyr formulation (e.g., Arsenal® AC, 4 lbs ae/gallon)

Adjuvant (non-ionic surfactant or methylated seed oil, as recommended)

Backpack sprayer with an adjustable cone or flat fan nozzle

Personal Protective Equipment (PPE): chemical-resistant gloves, long-sleeved shirt, long

pants, safety glasses

Graduated cylinders and mixing containers

Plot marking materials (flags, stakes)

GPS unit for plot location

Data collection sheets

Methodology:

Site Selection and Plot Establishment:

Select a site with a uniform and dense population of the target woody species (e.g.,

sweetgum, 6-8 feet in height).

Establish experimental plots (e.g., 10m x 10m) with sufficient buffer zones (e.g., 5m)

between plots to prevent spray drift.
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Randomly assign treatments to each plot in a randomized complete block design, with at

least three to four replications per treatment. Include an untreated control plot in each

block.

Pre-Treatment Assessment:

Within each plot, randomly select and tag a subset of individual plants (e.g., 10 stems) for

detailed monitoring.

Record baseline data for each tagged plant: height, stem diameter at base, and a visual

health rating (e.g., 0-100% green foliage).

Herbicide Preparation and Application:

Calculate the required amount of imazapyr and adjuvant for each treatment concentration

(e.g., 0.5%, 1.0%, 2.0% v/v solutions).

Prepare the spray solutions by mixing the calculated amount of imazapyr and adjuvant

with water in a clean container.

Apply the herbicide solution to the foliage of the target plants within the designated plots.

Ensure thorough and uniform coverage of the leaves and stems to the point of wetness,

but not runoff.[11]

Applications should be conducted when the target species is actively growing, typically in

late summer or fall for enzyme-inhibiting herbicides like imazapyr.[11] Avoid application

during windy conditions to minimize drift.

Post-Treatment Assessment:

Evaluate the tagged plants at set intervals (e.g., 3, 6, 9, and 12 months after treatment).

Record the percentage of canopy defoliation or crown reduction and overall plant mortality.

Assess for any signs of resprouting from the base of treated plants.

Data Analysis:
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Analyze the data (e.g., percent control, mortality) using appropriate statistical methods,

such as Analysis of Variance (ANOVA), to determine significant differences between

treatments.

1. Site Selection
& Plot Establishment

2. Pre-Treatment Assessment
(Baseline Data)

3. Herbicide Preparation
& Application

4. Post-Treatment Assessment
(3, 6, 9, 12 months)

5. Data Analysis
(ANOVA)

Efficacy Determination

Click to download full resolution via product page

Caption: Experimental workflow for a field efficacy trial.

Objective: To quantify the concentration of imazapyr in water samples using High-Performance

Liquid Chromatography (HPLC). This protocol is based on methods described in the literature.

[15][16]

Materials:
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HPLC system with a UV detector

Reversed-phase C18 column (e.g., Agilent Zorbax SB-C18, 4.6 x 250mm, 5µm)

Analytical standard of imazapyr

Acetonitrile (HPLC grade)

Acetic acid (glacial)

Deionized water

Hydrochloric acid (6N)

Solid Phase Extraction (SPE) cartridges (C18)

Vacuum manifold for SPE

pH meter

Membrane filters (0.2 µm)

Methodology:

Standard and Mobile Phase Preparation:

Prepare a stock solution of imazapyr (e.g., 1000 mg/L) in acetonitrile. Create a series of

working standards (e.g., 0.05 to 5 mg/L) by diluting the stock solution.

Prepare Mobile Phase A: 100% Acetonitrile.

Prepare Mobile Phase B: Deionized water acidified with acetic acid to a pH of 2.8.[15]

Sample Preparation and Extraction:

Collect a water sample (e.g., 100 mL) in a clean glass container.

Adjust the pH of the water sample to 2.0 using 6N hydrochloric acid.[16]
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Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of pH

2.0 deionized water.[16]

Pass the entire pH-adjusted water sample through the conditioned SPE cartridge.

Wash the cartridge with pH 2.0 water and discard the wash.

Elute the imazapyr from the cartridge with an appropriate solvent (e.g., methanol or

acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume (e.g., 4.0 mL) of deionized water or mobile

phase.[16]

Filter the final solution through a 0.2 µm membrane filter before HPLC analysis.

HPLC Analysis:

Set up the HPLC system with the following parameters (example):

Column: Agilent Zorbax SB-C18 (4.6 x 250mm, 5µm)[15]

Mobile Phase: Gradient or isocratic elution with a mix of Mobile Phase A and B (e.g.,

35:65 v/v).[15]

Flow Rate: 1.0 mL/min[15]

Injection Volume: 17 µL[15][17]

Detector Wavelength: 240 nm or 251 nm[15][16][17]

Column Temperature: 30°C[17]

Quantification:

Inject the prepared standards to generate a calibration curve by plotting peak area against

concentration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 15 Tech Support

https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/418915-01-w.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/418915-01-w.pdf
https://iicbe.org/upload/6990C914054.pdf
https://iicbe.org/upload/6990C914054.pdf
https://iicbe.org/upload/6990C914054.pdf
https://iicbe.org/upload/6990C914054.pdf
https://www.aloki.hu/pdf/1504_891903.pdf
https://iicbe.org/upload/6990C914054.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/418915-01-w.pdf
https://www.aloki.hu/pdf/1504_891903.pdf
https://www.aloki.hu/pdf/1504_891903.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inject the prepared sample.

Determine the concentration of imazapyr in the sample by comparing its peak area to the

calibration curve. The retention time for imazapyr is expected to be around 3.62 minutes

under these specific conditions.[15]

Application Decision Framework
Choosing the correct imazapyr application method is crucial for achieving effective control while

minimizing non-target impacts. The following logical framework can guide the decision-making

process.

Caption: Decision framework for selecting an imazapyr application method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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